Cas no 2409597-32-4 (5-(3-Chloro-5-methoxyphenyl)-1,2,3,6-tetrahydropyridine;hydrochloride)

• Product Name: 5-(3-Chloro-5-methoxyphenyl)-1,2,3,6-tetrahydropyridine;hydrochloride
• CAS No: 2409597-32-4
• MF: C₁₂H₁₅Cl₂NO
• MW: 260.159601449966
• CID: 5155396
• Update Time: 2025-06-08

5-(3-Chloro-5-methoxyphenyl)-1,2,3,6-tetrahydropyridine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloro-5-methoxyphenyl)-1,2,3,6-tetrahydropyridine hydrochloride
• 5-(3-Chloro-5-methoxyphenyl)-1,2,3,6-tetrahydropyridine;hydrochloride

• Inchi： 1S/C12H14ClNO.ClH/c1-15-12-6-10(5-11(13)7-12)9-3-2-4-14-8-9;/h3,5-7,14H,2,4,8H2,1H3;1H
• InChI Key： RWNAXOIKLDJZFK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CCCNC1)OC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Topological Polar Surface Area: 21.3

Additional information on 5-(3-Chloro-5-methoxyphenyl)-1,2,3,6-tetrahydropyridine;hydrochloride

Comprehensive Overview of 5-(3-Chloro-5-methoxyphenyl)-1,2,3,6-tetrahydropyridine;hydrochloride (CAS No. 2409597-32-4)

The compound 5-(3-Chloro-5-methoxyphenyl)-1,2,3,6-tetrahydropyridine;hydrochloride (CAS No. 2409597-32-4) is a chemically synthesized derivative that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, this compound is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties, which may contribute to advancements in treating neurological and metabolic disorders.

One of the key aspects of 5-(3-Chloro-5-methoxyphenyl)-1,2,3,6-tetrahydropyridine;hydrochloride is its molecular framework, which includes a tetrahydropyridine core. This structure is commonly found in bioactive molecules, making it a valuable scaffold for designing new therapeutic agents. The presence of a chloro and methoxy substituent further enhances its reactivity and binding affinity, which are critical factors in drug efficacy.

In recent years, the demand for innovative small molecules like 5-(3-Chloro-5-methoxyphenyl)-1,2,3,6-tetrahydropyridine;hydrochloride has surged, driven by the growing focus on precision medicine and targeted therapies. This compound is frequently discussed in the context of neuroprotection and enzyme modulation, aligning with current trends in neurodegenerative disease research. Its potential role in modulating dopaminergic pathways has also sparked interest among neuroscientists.

The synthesis and characterization of 5-(3-Chloro-5-methoxyphenyl)-1,2,3,6-tetrahydropyridine;hydrochloride involve advanced organic chemistry techniques, including HPLC purification and NMR spectroscopy. These methods ensure high purity and accurate structural confirmation, which are essential for reproducible research outcomes. The compound's solubility and stability profiles are also well-documented, facilitating its use in various experimental settings.

From a commercial perspective, 5-(3-Chloro-5-methoxyphenyl)-1,2,3,6-tetrahydropyridine;hydrochloride is available through specialized chemical suppliers, catering to academic and industrial laboratories. Its CAS No. 2409597-32-4 serves as a unique identifier, ensuring precise sourcing and regulatory compliance. As the scientific community continues to explore its applications, this compound is expected to play a pivotal role in next-generation drug development.

In conclusion, 5-(3-Chloro-5-methoxyphenyl)-1,2,3,6-tetrahydropyridine;hydrochloride represents a promising candidate for future therapeutic innovations. Its multifunctional properties and structural versatility make it a subject of ongoing investigation, particularly in fields like neuropharmacology and medicinal chemistry. As research progresses, this compound may unlock new possibilities for addressing unmet medical needs.